Cas no 39774-19-1 (1(2H)-Isoquinolinone, 2-ethyl-3-methyl-)

• Product Name: 1(2H)-Isoquinolinone, 2-ethyl-3-methyl-
• CAS No: 39774-19-1
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 1511021
• PubChem ID: 12745643
• Update Time: 2025-04-21

1(2H)-Isoquinolinone, 2-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 2-ethyl-3-methyl-
• 2-Ethyl-3-methyl-1(2H)-isoquinolinone
• 39774-19-1
• DTXSID801287372
• SCHEMBL12506518

• Inchi： 1S/C12H13NO/c1-3-13-9(2)8-10-6-4-5-7-11(10)12(13)14/h4-8H,3H2,1-2H3
• InChI Key： LFEOHXMWDZLMLE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C=C(C)N1CC

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives